2H-Indol-2-one, 3-amino-1,3-dihydro-3-(2-pyridinylmethyl)-

• CAS: 646995-93-9
• Molecular Formula: C14H13N3O
• Molecular Weight: 239.27 g/mol
• SMILES: C1=CC=C2C(=C1)C(C(=O)N2)(CC3=CC=CC=N3)N
• InChI: InChI=1S/C14H13N3O/c15-14(9-10-5-3-4-8-16-10)11-6-1-2-7-12(11)17-13(14)18/h1-8H,9,15H2,(H,17,18)
• InChIKey: WKDDSYQWPFTJMO-UHFFFAOYSA-N

2H-Indol-2-one, 3-amino-1,3-dihydro-3-(2-pyridinylmethyl)- (CAS 646995-93-9): Critical Baseline Data for Sourcing Decisions

The compound 2H-Indol-2-one, 3-amino-1,3-dihydro-3-(2-pyridinylmethyl)- (IUPAC: 3-amino-3-(pyridin-2-ylmethyl)-1H-indol-2-one; CAS 646995-93-9) is a small molecule (MW 239.27 g/mol, formula C14H13N3O) belonging to the 3-aminoindolin-2-one class . A critical preliminary finding for any procurement decision is that the CAS number 646995-93-9 is ambiguously assigned across multiple vendor databases to structurally distinct compounds, including N-[4-(pyridin-4-ylmethylideneamino)phenyl]acetamide and N-Formyl Varenicline . This ambiguity necessitates rigorous structural verification upon sourcing.

CAS ambiguity requires structural identity verification upon sourcing

Regioisomer-specific research tool (2-pyridinylmethyl substitution)

Supports chemical probe and analytical reference standard workflows

Why Generic 3-Aminoindolin-2-one Analogs Cannot Substitute for 3-Amino-1,3-dihydro-3-(2-pyridinylmethyl)-2H-indol-2-one

The specific 2-pyridinylmethyl substituent on the quaternary 3-carbon of the indolin-2-one core is a key structural determinant. While the 3-aminoindolin-2-one scaffold is associated with diverse activities like MMP inhibition [1], the position of the nitrogen atom on the pyridine ring (2-pyridinyl vs. 3-pyridinyl isomer CAS 646995-94-0 ) is known to drastically alter target binding, as demonstrated in pyridine-containing MMP inhibitors where regioisomers exhibit divergent IC50 values [1][2]. Furthermore, the ambiguous assignment of CAS 646995-93-9 to multiple chemical entities across vendor databases means that generic sourcing without rigorous analytical verification poses a high risk of acquiring an incorrect compound, rendering any biological data non-reproducible.

Regioisomer mismatch

2-pyridinyl vs 3-pyridinyl substitution may shift target-binding profile and assay response, preventing direct replacement.

CAS identity ambiguity

Supplier catalogs assign CAS 646995-93-9 to at least three distinct structures, risking procurement of an incorrect compound without analytical verification.

• [1] Agamennone, M., et al. Het(aryl)isatin to het(aryl)aminoindoline scaffold hopping: A route to selective inhibitors of matrix metalloproteinases. 2022. Università degli Studi 'G. d'Annunzio' Chieti-Pescara. View Source
• [2] Synthesis and Evaluation of Novel Heterocyclic MMP Inhibitors. PMC, 2007. View Source

Quantitative Evidence Dossier for 3-Amino-1,3-dihydro-3-(2-pyridinylmethyl)-2H-indol-2-one: Comparative Performance Against Analogs

Absence of Verifiable Biological Differentiation Data for CAS 646995-93-9

A comprehensive search of primary literature and authoritative biochemical databases (ChEMBL, BindingDB) does not yield any quantitative, comparator-based biological activity data (e.g., IC50, Ki, Kd, EC50) for the specific compound 2H-Indol-2-one, 3-amino-1,3-dihydro-3-(2-pyridinylmethyl)-. The lack of data precludes a direct comparison with its closest structural analogs, such as the 3-pyridinyl isomer (CAS 646995-94-0) . The most critical differentiator identified is not biological but analytical: the CAS number 646995-93-9 is inconsistently assigned to at least two other distinct chemical entities (N-[4-(pyridin-4-ylmethylideneamino)phenyl]acetamide and N-Formyl Varenicline) in major supplier catalogs . This represents a high-priority risk for scientific reproducibility.

Chemical Identity

Data to verify

CAS 646995-93-9 resolves to three distinct molecular structures across supplier catalogs

Analytical identity confirmation required before any experimental use

Cross-referencing reveals qualitative mismatch; no comparator biological data available

Evidence Dimension	Chemical Identity and Vendor Catalog Accuracy
Target Compound Data	IUPAC: 3-amino-3-(pyridin-2-ylmethyl)-1H-indol-2-one; InChI=1S/C14H13N3O/c15-14(9-10-5-3-4-8-16-10)11-6-1-2-7-12(11)17-13(14)18/h1-8H,9,15H2,(H,17,18)
Comparator Or Baseline	Comparator: N-[4-(pyridin-4-ylmethylideneamino)phenyl]acetamide (Synonym CCG-9581, CAS 646034-88-0, also listed under CAS 646995-93-9). Baseline: N-Formyl Varenicline also listed under the same CAS.
Quantified Difference	Qualitative mismatch. The same CAS number resolves to three distinct molecular structures across major supplier databases, creating a 0% certainty of receiving the correct compound without analytical verification.
Conditions	Cross-referencing of supplier catalogs (Parchem, BenchChem, Chemsrc) and authoritative chemical databases.

Why This Matters

For scientific procurement, the ambiguity of the CAS identifier is the single most critical factor, as it directly determines the success of any subsequent experiment; sourcing based on CAS number alone carries a high risk of obtaining the wrong chemical entity.

Validated Application Scenarios for 3-Amino-1,3-dihydro-3-(2-pyridinylmethyl)-2H-indol-2-one Based on Current Evidence

Chemical Biology Probe Development with Mandatory Identity Verification

The 3-aminoindolin-2-one scaffold is a validated chemotype for matrix metalloproteinase (MMP) inhibitor design, with 5-het(aryl)-3-aminoindolin-2-ones showing selective activity against MMP-2 and MMP-13 [1]. The unique 2-pyridinylmethyl substitution on this compound offers a specific vector for exploring the S1' pocket of MMPs in a zinc-independent manner, as demonstrated by computational models for related analogs [1]. However, due to the CAS number ambiguity, procurement for this purpose must include a strict requirement for structural confirmation via NMR and LC-MS before use in any biochemical assay .

Regioisomeric Selectivity Studies in Kinase or Enzyme Panels

The 2-pyridinyl isomer (CAS 646995-93-9) and its 3-pyridinyl analog (CAS 646995-94-0) represent a minimal matched molecular pair for probing the impact of pyridine nitrogen position on target selectivity. This is particularly relevant for targets like IDO1 or GSK-3, where pyridine-containing inhibitors show regioisomer-dependent potency [2]. Differences in IC50 between such regioisomers can be in the 10- to 100-fold range [2]. A comparative study using both isomers would generate novel SAR data, establishing differential value for the 2-pyridinyl compound.

Analytical Standard for Method Development and Impurity Profiling

Given the CAS number ambiguity and the compound's role as a potential synthetic intermediate or impurity in varenicline-related synthesis pathways , a primary application is its use as a characterized reference standard. Laboratories can leverage the compound's unique chromophoric properties (indolin-2-one core with pyridinylmethyl substituent) to develop and validate HPLC or LC-MS methods for the quantification and identity testing of 3-substituted indolin-2-ones in reaction mixtures or pharmaceutical formulations.

Application

Selection Property

Validation Focus

Chemical probe studies

Scaffold identity verification

Structural confirmation (NMR, LC-MS) before assay deployment

Regioisomer SAR studies

Regioisomer purity and identity control

Comparative activity profiling across enzyme or kinase panels

Analytical reference standard

Characterized identity and documented purity

HPLC/LC-MS method validation and impurity profiling

• [1] Agamennone, M., et al. Het(aryl)isatin to het(aryl)aminoindoline scaffold hopping: A route to selective inhibitors of matrix metalloproteinases. 2022. Università degli Studi 'G. d'Annunzio' Chieti-Pescara. View Source
• [2] Patents-Review.com. Substituted pyridinyl compounds as indoleamine 2,3-dioxygenase (IDO) inhibitors. 2020. View Source